Taprostene
Taprostene
Taprostene is a stable prostacyclin (PGI2) analog and agonist of the prostacyclin receptor, IP. It does not activate the PGE2 receptor EP4, which, like IP, promotes vascular smooth muscle relaxation when stimulated. Taprostene has been used extensively to study the role of the IP receptor in tissue preparations and in vivo. It has also been used in the screening and evaluation of potential IP antagonists.
Brand Name:
Vulcanchem
CAS No.:
108945-35-3
VCID:
VC0027798
InChI:
InChI=1S/C24H30O5/c25-21(16-6-2-1-3-7-16)10-9-19-20-13-18(29-23(20)14-22(19)26)12-15-5-4-8-17(11-15)24(27)28/h4-5,8-12,16,19-23,25-26H,1-3,6-7,13-14H2,(H,27,28)/b10-9+,18-12-/t19-,20-,21-,22-,23+/m1/s1
SMILES:
C1CCC(CC1)C(C=CC2C(CC3C2CC(=CC4=CC(=CC=C4)C(=O)O)O3)O)O
Molecular Formula:
C24H30O5
Molecular Weight:
398.5 g/mol
Taprostene
CAS No.: 108945-35-3
Main Products
VCID: VC0027798
Molecular Formula: C24H30O5
Molecular Weight: 398.5 g/mol
CAS No. | 108945-35-3 |
---|---|
Product Name | Taprostene |
Molecular Formula | C24H30O5 |
Molecular Weight | 398.5 g/mol |
IUPAC Name | 3-[(Z)-[(3aR,4R,5R,6aS)-4-[(E,3S)-3-cyclohexyl-3-hydroxyprop-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]methyl]benzoic acid |
Standard InChI | InChI=1S/C24H30O5/c25-21(16-6-2-1-3-7-16)10-9-19-20-13-18(29-23(20)14-22(19)26)12-15-5-4-8-17(11-15)24(27)28/h4-5,8-12,16,19-23,25-26H,1-3,6-7,13-14H2,(H,27,28)/b10-9+,18-12-/t19-,20-,21-,22-,23+/m1/s1 |
Standard InChIKey | ZLJOKYGJNOQXDP-OZUBPDBUSA-N |
Isomeric SMILES | C1CCC(CC1)[C@@H](/C=C/[C@H]2[C@@H](C[C@H]3[C@@H]2C/C(=C/C4=CC(=CC=C4)C(=O)O)/O3)O)O |
SMILES | C1CCC(CC1)C(C=CC2C(CC3C2CC(=CC4=CC(=CC=C4)C(=O)O)O3)O)O |
Canonical SMILES | C1CCC(CC1)C(C=CC2C(CC3C2CC(=CC4=CC(=CC=C4)C(=O)O)O3)O)O |
Appearance | Assay:≥95%A crystalline solid |
Description | Taprostene is a stable prostacyclin (PGI2) analog and agonist of the prostacyclin receptor, IP. It does not activate the PGE2 receptor EP4, which, like IP, promotes vascular smooth muscle relaxation when stimulated. Taprostene has been used extensively to study the role of the IP receptor in tissue preparations and in vivo. It has also been used in the screening and evaluation of potential IP antagonists. |
Synonyms | 2,3,4-trinor-1,5-inter-2-phenylene-6,9-epoxy-11,15-dihydroxy-15-dihydroxy-15-cyclohexyl-(16,17,18,19,20-pentanor)prosta-5,13-dienoate CG 4203 CG-4203 sodium 2,3,4-trinor-1,5-2-phenylene-6,9-epoxy-11,15-dihydroxy-15-cyclohexyl-(16,17,18,19,20-pentanor)prosta-5,13-dienoate taprostene |
PubChem Compound | 5311243 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume